![molecular formula C15H11N3O2 B3057467 N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide CAS No. 81000-03-5](/img/structure/B3057467.png)
N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
Overview
Description
“N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide” is a compound that belongs to the class of organic compounds known as 1-ribosyl-imidazolecarboxamides . It has been studied for its potential anti-HIV-1 activity .
Synthesis Analysis
A series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives, including “N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide”, were synthesized and evaluated for their in vitro anti-HIV-1 activity . The structure of the synthesized compounds was confirmed by IR, 1 HNMR, ESI–MS, and CHN analysis .
Molecular Structure Analysis
The molecular formula of “N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide” is C15H11N3O2 . The structure of the synthesized compounds was confirmed by IR, 1 HNMR, ESI–MS, and CHN analysis .
Chemical Reactions Analysis
The synthesis of “N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide” involved a cascade reaction of aldehydes, malanonitrile, and 2-aminopyridine . This procedure has the advantages of good yields, easy work-up, and benign environment-friendly character .
Scientific Research Applications
- Researchers have synthesized and evaluated a series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives containing 1,3,4-oxadiazole and 1,3,4-thiadiazole rings as anti-HIV-1 agents .
- An innovative metal-free C-3 chalcogenation method was developed to synthesize diverse 3-ArS/ArSe derivatives from 4H-pyrido[1,2-a]pyrimidin-4-one .
- Fused heterocycles with bridgehead nitrogen atoms, including 4-oxo-4H-pyrido[1,2-a]pyrimidine, serve as valuable scaffolds in medicinal chemistry .
- Computational studies involving molecular docking have explored the binding interactions of 4-(dimethylamino)pyridin-1-ium 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate .
Anti-HIV Agents
Metal-Free Chalcogenation
Medicinal Chemistry
Molecular Docking Studies
Drug Development
Mechanism of Action
Target of Action
The primary target of N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide is the HIV-1 integrase (IN) . This enzyme plays a crucial role in the life cycle of the HIV-1 virus, making it an attractive target for antiretroviral therapies .
Mode of Action
N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide interacts with the active site of the HIV-1 integrase. The keto oxygen atom at the C-4 position and the nitrogen atom of the thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion . This interaction inhibits the activity of the integrase, thereby preventing the integration of the viral genome into the host cell’s DNA .
Biochemical Pathways
The inhibition of the HIV-1 integrase disrupts the life cycle of the HIV-1 virus. The virus is unable to integrate its genome into the host cell’s DNA, which is a crucial step for the replication of the virus . As a result, the propagation of the virus is halted.
Result of Action
The inhibition of the HIV-1 integrase by N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide results in a decrease in the replication of the HIV-1 virus. In vitro studies have shown that the compound can inhibit the HIV-1 virus (NL4-3) in Hela cell cultures .
properties
IUPAC Name |
N-(4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O2/c19-14(11-6-2-1-3-7-11)17-12-10-16-13-8-4-5-9-18(13)15(12)20/h1-10H,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKUYZYZQFGXJIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CN=C3C=CC=CN3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50359055 | |
Record name | STK275909 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50359055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide | |
CAS RN |
81000-03-5 | |
Record name | STK275909 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50359055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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